Cas no 1261892-69-6 (3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261892-69-6
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321476
• CID: 2761704
• PubChem ID: 53227348
• Update Time: 2025-04-21

3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%
• 5'-Fluoro-2-methoxy[1,1'-biphenyl]-3,3'-dicarboxylic acid
• MFCD18321476
• DTXSID40690904
• 1261892-69-6
• 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321476
• Inchi： 1S/C15H11FO5/c1-21-13-11(3-2-4-12(13)15(19)20)8-5-9(14(17)18)7-10(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： DWYGGKWYEYKPFC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų